Cas no 1917-16-4 (5-Benzylfuran-2-carboxylic acid)
5-Benzylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative characterized by a benzyl substituent at the 5-position of the furan ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its furan core and carboxylic acid functionality enable diverse reactivity, including esterification, amidation, and metal-catalyzed coupling reactions. The benzyl group enhances lipophilicity, making it useful for modifying physicochemical properties in drug design. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Its stability and well-defined structure facilitate its use in research and industrial settings requiring precise molecular scaffolds.
1917-16-4 structure
Product Name:5-Benzylfuran-2-carboxylic acid
CAS No:1917-16-4
MF:C12H10O3
MW:202.206003665924
CID:118210
PubChem ID:2832252
Update Time:2025-06-07
5-Benzylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzylfuran-2-carboxylic acid
- 2-Furancarboxylic acid,5-(phenylmethyl)-
- 5-Benzyl-2-furoic acid
- 5-Benzyl-2-furancarbonsaeure
- 5-Benzylbrenzschleimsaeure
- 5-Benzyl-furan-2-carbonsaeure
- 5-benzyl-furan-2-carboxylic acid
- AC1MD7MQ
- BB_SC-7338
- CHEBI:433662
- CHEMBL382520
- Oprea1_494585
- SureCN3532005
- 5-(phenylmethyl)furan-2-carboxylic acid
- 5-(phenylmethyl)-2-furancarboxylic acid
- CS-0315082
- SCHEMBL3532005
- SR-01000509799-1
- 1917-16-4
- OYAHUAHATRUQAN-UHFFFAOYSA-N
- AKOS005526453
- 5-benzylfuran-2-carboxylicAcid
- VS-01559
- A912602
- NCGC00321238-01
- AB01315034-02
- BDBM50175429
- SB61250
- SR-01000509799
- DTXSID00385329
-
- MDL： MFCD00449344
- Inchi： 1S/C12H10O3/c13-12(14)11-7-6-10(15-11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
- InChI Key： OYAHUAHATRUQAN-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 359.7°C at 760 mmHg
- Flash Point: 171.4±24.6 °C
- Refractive Index: 1.582
- PSA: 50.44
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-Benzylfuran-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,2-8°C
5-Benzylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195997-5g |
5-Benzyl-2-furoic acid |
1917-16-4 | 95% | 5g |
$711 | 2021-08-05 | |
| TRC | B704043-10mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704043-50mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B704043-100mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 100mg |
$ 185.00 | 2022-06-06 | ||
| Alichem | A159003060-5g |
5-Benzylfuran-2-carboxylic acid |
1917-16-4 | 95% | 5g |
$752.40 | 2023-09-02 | |
| Chemenu | CM195997-1g |
5-Benzyl-2-furoic acid |
1917-16-4 | 95% | 1g |
$248 | 2023-03-07 | |
| Ambeed | A741245-1g |
5-Benzylfuran-2-carboxylic acid |
1917-16-4 | 95+% | 1g |
$225.0 | 2024-07-28 |
5-Benzylfuran-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1917-16-4)5-Benzylfuran-2-carboxylic acid
Order Number:A912602
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:45
Price ($):202.0
Email:sales@amadischem.com
5-Benzylfuran-2-carboxylic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1917-16-4)5-Benzylfuran-2-carboxylic acid
Purity:99%
Quantity:1g
Price ($):202.0